Cas no 2228344-48-5 (4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid)
2228344-48-5 structure
Product Name:4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid
CAS No:2228344-48-5
MF:C10H16N2O2
MW:196.246242523193
CID:5810672
PubChem ID:165838517
Update Time:2023-12-27
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid
- 2228344-48-5
- EN300-1748848
-
- Inchi: 1S/C10H16N2O2/c1-3-12-7-6-9(11-12)5-4-8(2)10(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
- InChI Key: VNQAXBCPSCLUTR-UHFFFAOYSA-N
- SMILES: OC(C(C)CCC1C=CN(CC)N=1)=O
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.1Ų
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1748848-0.05g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1748848-0.1g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1748848-0.25g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1748848-0.5g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1748848-1.0g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1748848-2.5g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1748848-5.0g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1748848-10.0g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1748848-1g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1748848-5g |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid |
2228344-48-5 | 5g |
$4517.0 | 2023-09-20 |
4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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